Cas no 2460255-85-8 (Methyl 1-methyl-3-(((methylsulfonyl)oxy)methyl)-1H-pyrazole-5-carboxylate)

• Product Name: Methyl 1-methyl-3-(((methylsulfonyl)oxy)methyl)-1H-pyrazole-5-carboxylate
• CAS No: 2460255-85-8
• MF: C₈H₁₂N₂O₅S
• MW: 248.256280899048
• CID: 6795004
• PubChem ID: 154616627
• Update Time: 2025-06-14

Methyl 1-methyl-3-(((methylsulfonyl)oxy)methyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Methanesulfonyloxymethyl-2-methyl-2H-pyrazole-3-carboxylic acid methyl ester
• Methyl 1-methyl-3-(((methylsulfonyl)oxy)methyl)-1H-pyrazole-5-carboxylate
• MFCD34169003
• 2460255-85-8
• DB-401787
• 5-Methanesulfonyloxymethyl-2-methyl-2H-pyrazole-3-carboxylic acid methyl ester, 95%
• SCHEMBL22287130
• methyl 2-methyl-5-(methylsulfonyloxymethyl)pyrazole-3-carboxylate

• Inchi： 1S/C8H12N2O5S/c1-10-7(8(11)14-2)4-6(9-10)5-15-16(3,12)13/h4H,5H2,1-3H3
• InChI Key： SBHJDJWGKFLGRR-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC1C=C(C(=O)OC)N(C)N=1

Computed Properties

• Exact Mass: 248.04669266g/mol
• Monoisotopic Mass: 248.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 95.9Ų

Additional information on Methyl 1-methyl-3-(((methylsulfonyl)oxy)methyl)-1H-pyrazole-5-carboxylate

Research Briefing on Methyl 1-methyl-3-(((methylsulfonyl)oxy)methyl)-1H-pyrazole-5-carboxylate (CAS: 2460255-85-8)

Methyl 1-methyl-3-(((methylsulfonyl)oxy)methyl)-1H-pyrazole-5-carboxylate (CAS: 2460255-85-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole core and sulfonate ester functionality, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The compound's structural features, including the methylsulfonyloxy moiety, make it a valuable precursor for the introduction of reactive groups in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel pyrazole-based kinase inhibitors, which showed promising activity against cancer cell lines. The researchers highlighted the compound's role in facilitating efficient derivatization, enabling the rapid generation of diverse molecular scaffolds for biological evaluation.

In addition to its applications in oncology, Methyl 1-methyl-3-(((methylsulfonyl)oxy)methyl)-1H-pyrazole-5-carboxylate has been investigated for its potential in anti-inflammatory drug development. A recent preprint on bioRxiv reported its use as a key intermediate in the synthesis of selective COX-2 inhibitors, with improved pharmacokinetic properties compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The study emphasized the compound's ability to enhance metabolic stability while maintaining target specificity.

From a synthetic chemistry perspective, the compound has been the subject of methodological advancements. A 2024 publication in Organic Letters described an optimized protocol for its large-scale production, addressing previous challenges in yield and purity. The authors developed a novel catalytic system that improved the efficiency of the key sulfonylation step, achieving a 92% yield with >99% purity. This advancement is particularly significant for industrial applications where scalability is crucial.

Recent computational studies have also shed light on the compound's molecular properties and reactivity. Density functional theory (DFT) calculations published in the Journal of Physical Chemistry A revealed interesting insights into its conformational preferences and electronic structure, which help explain its reactivity patterns in various synthetic transformations. These findings are informing the design of more efficient synthetic routes and novel derivatives with tailored biological activities.

Looking forward, the compound continues to be a focus of research in multiple areas. Current clinical trials involving derivatives synthesized from this intermediate are underway for various therapeutic indications, including autoimmune disorders and certain cancers. The versatility of Methyl 1-methyl-3-(((methylsulfonyl)oxy)methyl)-1H-pyrazole-5-carboxylate as a building block suggests it will remain an important tool in medicinal chemistry for years to come, with potential applications extending to new therapeutic areas as research progresses.